4-Hydroxy-2,3-dimethylbenzoic acid

Specification

• CAS No.: 6021-31-4
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 4-hydroxy-2,3-dimethylbenzoic acid
• Standard InChI: InChI=1S/C9H10O3/c1-5-6(2)8(10)4-3-7(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
• Standard InChI Key: NGBXMLOGRLGZII-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1C)O)C(=O)O
• Canonical SMILES: CC1=C(C=CC(=C1C)O)C(=O)O

Introduction

4-Hydroxy-2,3-dimethylbenzoic acid is a chemical compound with the molecular formula C₉H₁₀O₃ and the CAS number 6021-31-4. It is a derivative of benzoic acid, featuring hydroxyl and methyl substituents on the benzene ring. This compound is of interest in various fields due to its potential applications and properties.

Hazards and Safety

4-Hydroxy-2,3-dimethylbenzoic acid is classified under the GHS system with hazard statements:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary statements include P261, P264, P264+P265, P270, P271, P280, P301+P317, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501.

Synthesis and Availability

4-Hydroxy-2,3-dimethylbenzoic acid is available from various chemical suppliers, such as Sigma-Aldrich and Ambeed, with purity levels often exceeding 97%. The synthesis of this compound typically involves the modification of benzoic acid derivatives through chemical reactions that introduce the hydroxyl and methyl groups.

Potential Applications

Given its structural similarity to compounds with known biological activities, 4-Hydroxy-2,3-dimethylbenzoic acid may have potential applications in fields such as:

• Pharmaceuticals: As a precursor or intermediate in the synthesis of drugs with antimicrobial or anticancer properties.

• Chemical Synthesis: As a building block for more complex organic compounds.